Cas no 1804443-79-5 (Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804443-79-5
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4907460
• Update Time: 2025-05-28

Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-9(16)6-7-4-5-8(17-2)10(15-7)11(12,13)14/h4-5H,3,6H2,1-2H3
• InChI Key： QOZHEKYFWOALJC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(CC(=O)OCC)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804443-79-5)

Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804443-79-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and methoxy functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules.

The growing interest in fluorinated pyridines like Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate stems from their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. Recent studies highlight its utility in medicinal chemistry, where it serves as a key intermediate for kinase inhibitors and antiviral agents. Its CAS No. 1804443-79-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, this compound exemplifies the convergence of green chemistry and high-efficiency catalysis. Industry trends emphasize sustainable methods for producing trifluoromethylated compounds, aligning with global demands for environmentally friendly processes. Questions like "How to synthesize Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate?" or "What are the applications of CAS 1804443-79-5?" dominate academic forums, underscoring its practical importance.

In agrochemicals, Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate is investigated for its potential in crop protection formulations. The trifluoromethyl group enhances the bioavailability of active ingredients, a feature highly sought after in modern pesticide development. This aligns with the broader industry shift toward precision agriculture and reduced environmental impact.

Analytical challenges associated with this compound, such as HPLC purification and NMR characterization, are frequently discussed in peer-reviewed journals. Its structural complexity necessitates advanced techniques, making it a subject of interest for organic chemists and material scientists alike. The compound's CAS No. 1804443-79-5 often appears in patents related to small-molecule therapeutics, further validating its commercial value.

As the scientific community prioritizes AI-driven drug discovery, compounds like Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate are increasingly screened in virtual libraries. Its molecular descriptors and ADMET properties are analyzed using machine learning models, reflecting the intersection of computational chemistry and experimental research. Searches for "CAS 1804443-79-5 supplier" or "Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate price" indicate its market demand.

In summary, Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804443-79-5) represents a versatile scaffold with multidisciplinary applications. Its integration into drug development pipelines and agrochemical innovations underscores its enduring relevance in contemporary chemistry.